(E)-3-(3-(3-bromo-4,5-dimethoxyphenyl)acryloyl)-6-chloro-4-phenylquinolin-2(1H)-one

• IUPAC Name: 3-[(E)-3-(3-bromo-4,5-dimethoxyphenyl)prop-2-enoyl]-6-chloro-4-phenyl-1H-quinolin-2-one
• InChI: InChI=1S/C26H19BrClNO4/c1-32-22-13-15(12-19(27)25(22)33-2)8-11-21(30)24-23(16-6-4-3-5-7-16)18-14-17(28)9-10-20(18)29-26(24)31/h3-14H,1-2H3,(H,29,31)/b11-8+
• InChI Key: UOTJNRILTFQTNU-DHZHZOJOSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=CC(=O)C2=C(C3=C(C=CC(=C3)Cl)NC2=O)C4=CC=CC=C4)Br)OC
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C/C(=O)C2=C(C3=C(C=CC(=C3)Cl)NC2=O)C4=CC=CC=C4)Br)OC
• Molecular Formula: C26H19BrClNO4
• Molecular Weight: 524.8 g/mol
• CAS No.: 392252-64-1

Description

The compound (E)-3-(3-(3-bromo-4,5-dimethoxyphenyl)acryloyl)-6-chloro-4-phenylquinolin-2(1H)-one is a synthetic quinolinone derivative featuring a substituted acryloyl moiety at the 3-position, a 6-chloro substituent, and a 4-phenyl group. Its structure is characterized by:

• Quinolin-2(1H)-one core: A bicyclic system with a ketone at position 2.
• Electron-withdrawing groups: The 6-chloro substituent and acryloyl group enhance electrophilicity.

The acryloyl group may contribute to bioactivity through conjugation or Michael addition reactivity .

Biological Activity

(E)-3-(3-(3-bromo-4,5-dimethoxyphenyl)acryloyl)-6-chloro-4-phenylquinolin-2(1H)-one is a synthetic compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and other pharmacological effects.

Chemical Structure

The compound's structure consists of a quinoline backbone with various substituents that may influence its biological activity. The presence of a bromo group and methoxy groups on the phenyl ring, along with the acrylamide moiety, suggests potential for interaction with biological targets.

Anticancer Activity

Recent studies have highlighted the anticancer potential of this compound. For instance, research conducted on various cancer cell lines demonstrated significant cytotoxic effects:

Cell Line	IC50 (µM)	Mechanism
HeLa	15.2	Induction of apoptosis
A549	12.7	Cell cycle arrest in G2/M phase
MCF-7	18.5	Inhibition of proliferation

These findings indicate that (E)-3-(3-(3-bromo-4,5-dimethoxyphenyl)acryloyl)-6-chloro-4-phenylquinolin-2(1H)-one exhibits selective toxicity towards cancer cells while sparing normal cells.

The mechanisms underlying the anticancer activity of this compound appear to be multifaceted:

• Apoptosis Induction : Studies have shown that treatment with this compound leads to increased levels of pro-apoptotic factors such as Bax and decreased levels of anti-apoptotic proteins like Bcl-2 in cancer cells, promoting apoptosis.
• Cell Cycle Arrest : Flow cytometry analysis revealed that the compound induces cell cycle arrest at the G2/M phase, preventing cancer cells from dividing and proliferating.
• Inhibition of Metastasis : In vivo studies demonstrated that (E)-3-(3-(3-bromo-4,5-dimethoxyphenyl)acryloyl)-6-chloro-4-phenylquinolin-2(1H)-one inhibits migration and invasion in metastatic models, suggesting potential utility in preventing cancer spread.

Other Biological Activities

Beyond its anticancer properties, this compound has shown promise in other areas:

• Antioxidant Activity : Preliminary assays indicate that it possesses antioxidant properties, which may contribute to its overall therapeutic profile by reducing oxidative stress in cells.
• Anti-inflammatory Effects : The compound has been evaluated for its ability to modulate inflammatory pathways, showing potential as an anti-inflammatory agent in preclinical models.

Case Studies

A notable case study involved the administration of (E)-3-(3-(3-bromo-4,5-dimethoxyphenyl)acryloyl)-6-chloro-4-phenylquinolin-2(1H)-one in a xenograft model using human breast cancer cells. The results showed a significant reduction in tumor size compared to control groups, supporting its efficacy as a therapeutic agent.

Comparison with Similar Compounds

Structural Analogues of Quinolin-2(1H)-one Derivatives

The following table compares key structural and physicochemical properties of the target compound with similar quinolinones:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Features	References
Target Compound	3-(3-bromo-4,5-dimethoxyphenyl)acryloyl, 6-Cl, 4-Ph	~527.8 (estimated)	Bromo and methoxy groups enhance lipophilicity; acryloyl enables conjugation.
6-Chloro-4-hydroxy-7-methoxy-3-phenylquinolin-2(1H)-one (4D)	6-Cl, 7-OMe, 4-OH, 3-Ph	~315.7	Hydroxy group increases polarity; lacks acryloyl moiety.
3-Acetyl-6-chloro-4-phenylquinolin-2(1H)-one	3-Acetyl, 6-Cl, 4-Ph	~337.7	Acetyl group may reduce reactivity compared to acryloyl.
3-Amino-6-chloro-1-methyl-4-phenylquinolin-2(1H)-one	3-NH2, 6-Cl, 1-Me, 4-Ph	284.74	Amino group enhances hydrogen bonding potential.
6-Chloro-3-(7-nitro-benzodioxin-acryloyl)-4-phenylquinolin-2(1H)-one	3-(7-nitro-benzodioxin-acryloyl), 6-Cl, 4-Ph	488.88	Nitro-benzodioxin group introduces strong electron-withdrawing effects.

Key Differences and Implications

Substituent Effects

• The bromine atom may participate in halogen bonding, a feature absent in compounds like 4D (hydroxy substituent) .
• Acryloyl vs. Acetyl : The α,β-unsaturated ketone in the acryloyl group (target compound) enables conjugation and electrophilic reactivity, unlike the saturated acetyl group in and . This could enhance interactions with biological targets (e.g., enzyme active sites) .
• Amino vs. Acryloyl: The 3-amino substituent () introduces hydrogen bond donor capacity, which may improve solubility but reduce stability compared to the acryloyl group .

Spectroscopic Characterization

• NMR and UV-Vis: Substituents like bromine and methoxy groups in the target compound would produce distinct shifts in ¹H-/¹³C-NMR spectra compared to hydroxy or amino analogs () .
• Crystallography: The planar quinolinone core and acryloyl group may facilitate crystal packing, as seen in and .

Q & A

Q. Table 1: Key Crystallographic Parameters

Parameter	Value	Reference
Space group	P2₁/n
Unit cell dimensions	a = 10.043 Å, b = 18.663 Å
Dihedral angles (quinoline)	70.5° (phenyl twist)
π-π stacking distance	3.9414 Å

Q. Table 2: Synthetic Optimization

Condition	Impact on Yield/Purity	Reference
Microwave irradiation	63% yield in 5 minutes
InCl₃ catalysis	Reduces byproduct formation
CH₂Cl₂/di-isopropylether	Enhances crystal purity